ethyl 2-benzamido-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 2-benzamido-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C18H17N3O3S/c1-2-24-18(23)21-9-8-13-14(10-19)17(25-15(13)11-21)20-16(22)12-6-4-3-5-7-12/h3-7H,2,8-9,11H2,1H3,(H,20,22)
• InChI Key: JLHHGBZSIGGCKS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC=CC=C3
• Molecular Formula: C18H17N3O3S
• Molecular Weight: 355.4 g/mol
• CAS No.: 864926-89-6

Description

Ethyl 2-benzamido-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C18H17N3O3S and its molecular weight is 355.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Highly Functionalized Tetrahydropyridines Ethyl 2-methyl-2,3-butadienoate acts as a 1,4-dipole synthon in a [4 + 2] annulation reaction with N-tosylimines, facilitated by an organic phosphine catalyst. This process generates ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with excellent yields and complete regioselectivity, expanding the scope of reaction to include ethyl 2-(substituted-methyl)-2,3-butadienoates, yielding ethyl 2,6-cis-disubstituted tetrahydropyridines with high diastereoselectivities (Zhu, Lan, & Kwon, 2003).

Development of Pyrido and Pyrimidobenzimidazoles The compound has been utilized to synthesize novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6‐a]benzimidazoles, demonstrating its versatility in creating complex heterocyclic systems. This highlights its potential in the development of new compounds with varied biological activities (Bakhite, Al‐Sehemi, & Yamada, 2005).

Intramolecular Hydrogen Bonding and Crystal Structure Investigation into the crystal structure of Dabigatran etexilate tetrahydrate, a derivative, shows intramolecular N—H⋯O hydrogen bonding. The study of its crystal packing and hydrogen bonding interactions provides insights into the structural aspects that could influence the chemical behavior and reactivity of similar compounds (Liu et al., 2012).

Synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives This compound serves as a precursor in the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, illustrating its utility in the preparation of chemically diverse and potentially biologically active compounds (Mohamed, 2021).

Heterocyclic Chemistry and Synthesis of Novel Compounds Ethyl 2-benzamido-3-cyano-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is instrumental in heterocyclic chemistry for the synthesis of novel compounds with potential antitumor and antioxidant activities. This underscores its importance in medicinal chemistry and drug development efforts (Bialy & Gouda, 2011).

Synthesis routes and methods

Procedure details

Prepared according to general procedure A starting from 2-amino-3-cyano-4,7-dihydro-thieno[2,3-c]pyridine-6(5H)-carboxylic acid ethyl ester (compound A1) and benzoyl chloride.